2,6-Bis(4-fluorobenzyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7-tetrone

• Molecular Formula: C26H20F2N2O4
• Molecular Weight: 462.4 g/mol
• IUPAC Name: 4,10-bis[(4-fluorophenyl)methyl]-4,10-diazatetracyclo[5.5.2.02,6.08,12]tetradec-13-ene-3,5,9,11-tetrone
• InChI: InChI=1S/C26H20F2N2O4/c27-15-5-1-13(2-6-15)11-29-23(31)19-17-9-10-18(20(19)24(29)32)22-21(17)25(33)30(26(22)34)12-14-3-7-16(28)8-4-14/h1-10,17-22H,11-12H2
• InChI Key: ZTCYOHJEFFIATK-UHFFFAOYSA-N
• SMILES: C1=CC2C3C(C1C4C2C(=O)N(C4=O)CC5=CC=C(C=C5)F)C(=O)N(C3=O)CC6=CC=C(C=C6)F

Description

2,6-Bis(4-fluorobenzyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7-tetrone is a chemical compound that has shown potential in scientific research applications. This compound is a tetracyclic isoindoline derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2,6-Bis(4-fluorobenzyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7-tetrone is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to the suppression of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
2,6-Bis(4-fluorobenzyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7-tetrone has been shown to have various biochemical and physiological effects. In addition to its anti-cancer properties, this compound has also been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to have neuroprotective effects, which make it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,6-Bis(4-fluorobenzyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7-tetrone in lab experiments is its potential as an anti-cancer agent. This makes it a valuable tool for cancer research. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving 2,6-Bis(4-fluorobenzyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7-tetrone. One potential direction is the development of more efficient synthesis methods for this compound. Another direction is the investigation of its potential as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential in cancer research.

Synthesis Methods

The synthesis of 2,6-Bis(4-fluorobenzyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7-tetrone has been achieved using various methods. One of the most common methods is the reaction of 4-fluorobenzaldehyde and 1,5-hexadiene-3,4-dione in the presence of a catalyst. This reaction produces the intermediate compound, 2,6-bis(4-fluorobenzyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7-tetraone, which is then reduced to the final compound using a reducing agent.

Scientific Research Applications

2,6-Bis(4-fluorobenzyl)hexahydro-4,8-ethenopyrrolo[3,4-f]isoindole-1,3,5,7-tetrone has shown potential in various scientific research applications. One of the most promising applications is in the field of cancer research. This compound has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.